Cas no 1804385-86-1 (Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate)

• Product Name: Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate
• CAS No: 1804385-86-1
• MF: C₁₁H₈BrF₂NO₂
• MW: 304.087529182434
• CID: 4948567
• Update Time: 2025-06-13

Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate

• Inchi： 1S/C11H8BrF2NO2/c1-2-17-11(16)9-6(10(13)14)3-4-8(12)7(9)5-15/h3-4,10H,2H2,1H3
• InChI Key： YTBMFHPJAIKOSM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=C(C(=O)OCC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate

Comprehensive Overview of Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate (CAS No. 1804385-86-1)

Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group, a cyano substituent, and a bromo atom, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1804385-86-1 ensures precise identification in scientific databases, catering to researchers and industry professionals.

In recent years, the demand for fluorinated compounds like Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate has surged due to their enhanced stability and bioavailability. This aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such intermediates. The compound's cyano and bromo functionalities further enable diverse chemical transformations, making it a versatile building block in drug discovery.

The pharmaceutical industry frequently explores difluoromethyl-containing compounds for their potential in developing metabolic disorder treatments and anticancer agents. Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate is no exception, with studies highlighting its role in modulating enzyme activity. Additionally, its application in agrochemical formulations addresses the need for novel pest control solutions, a hot topic amid rising global food security concerns.

From a synthetic perspective, the compound's benzoate ester group offers reactivity advantages, facilitating cross-coupling reactions and nucleophilic substitutions. These properties are critical for high-throughput screening and combinatorial chemistry, where efficiency and scalability are paramount. Researchers often search for "CAS 1804385-86-1 suppliers" or "Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate synthesis" to source or optimize its production.

Quality control and analytical characterization of Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate rely on advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practices (GMP), a recurring theme in regulatory discussions. The compound's stability under various storage conditions is another frequently queried aspect, emphasizing the need for detailed technical data sheets.

In conclusion, Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate (CAS No. 1804385-86-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rising trends in precision agriculture and personalized medicine, underscore its relevance. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings.